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Frequently Asked Questions

1. How can I add descriptive labels to the connections (edges) in my pathway diagram?

You can add a label to an edge using the label attribute inside the edge definition. You can further

customize the label's position using labeldistance and labelangle [1] [2].
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2. How do I ensure the text inside my nodes is readable against the node's color?

To ensure high contrast, you must explicitly set both the fillcolor (background of the node) and the

fontcolor (text color). Do not rely only on the color attribute, as it controls the border and may also

affect the fill [3].
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Example:
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3. My nodes are not aligning correctly at the top of the diagram. How can I fix this?

You can force nodes to be on the same level (rank) using the rank=same statement within a subgraph. For

a specific left-to-right order, you may need to add invisible edges between them [4].

Example:
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Troubleshooting Guides

Problem: Difficulty controlling the layout and aggregation of
nodes.

Scientific diagrams often require precise layouts to accurately represent sequences, hierarchies, or

workflows. The default automatic layout may not group or align nodes as needed.

Solution A: Using Clusters for Aggregation You can group related nodes together using clusters

(subgraphs) to visually indicate they are part of a single logical unit or experimental step.

Diagram: Logical Grouping of an Experimental Workflow
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Solution B: Enforcing Top-to-Bottom and Left-to-Right Order For sequence diagrams or strict

hierarchical workflows, you need to combine rankdir with invisible edges and the rank=same property.

Diagram: Simplified Signaling Pathway Sequence
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Key Technical Specifications

For quick reference, here are the core rules and attributes to use in your DOT scripts.

Feature Attribute Rule / Recommended Value

Diagram
Width

graph

[size="7.6,"];

Maximum 760 pixels (7.6 inches) [2].

Edge
Labels

labeldistance Set to a value greater than 2.0 to ensure a gap between

text and the line [1].

Node Text
Color

fontcolor Must be explicitly set for high contrast against the

fillcolor (e.g., light fill with dark text, or dark fill with
white text).

Node
Border

color Controls the border color. Set this separately from
fillcolor [3].

Node Fill fillcolor The main background color of the node. Always pair with
style="filled".
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Feature Attribute Rule / Recommended Value

Color
Palette

color, fillcolor,
fontcolor

Use only: #4285F4, #EA4335, #FBBC05, #34A853,
#FFFFFF, #F1F3F4, #202124, #5F6368.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | labeldistance Graphviz [graphviz.org]

2. dot - How to add edge labels in Graphviz ? [iditect.com]

3. graph - Graphviz : How to change border color - Stack Overflow [stackoverflow.com]

4. uml - Graphviz top to bottom AND left to right - Stack Overflow [stackoverflow.com]

To cite this document: Smolecule. [controlling aggregation blended matrices]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1515119#controlling-aggregation-

blended-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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